3-(3,4-dimethoxyphenyl)-9-(1,1-dioxidotetrahydrothiophen-3-yl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-9-(1,1-dioxothiolan-3-yl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C23H23NO7S/c1-28-20-6-3-14(10-21(20)29-2)17-9-15-4-5-19-18(22(15)31-23(17)25)11-24(13-30-19)16-7-8-32(26,27)12-16/h3-6,9-10,16H,7-8,11-13H2,1-2H3
• InChI Key: MGORBKDAHRSVRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC3=C(C4=C(C=C3)OCN(C4)C5CCS(=O)(=O)C5)OC2=O)OC
• Molecular Formula: C23H23NO7S
• Molecular Weight: 457.5 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains several functional groups, including a dimethoxyphenyl group, a dioxidotetrahydrothiophen group, and a dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Without more specific information, it’s difficult to predict what reactions this compound might undergo.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. These could include properties like boiling point, melting point, solubility, and stability.

Scientific Research Applications

Muscle Relaxant Research

• Details : Papaverine is used to treat conditions like vasospasm, erectile dysfunction, and smooth muscle spasms. .

Natural Product Synthesis

• Details : For example, it has been used in the preparation of modified diterpene (±)-nimbidiol. .

Polyene Cyclization Studies

• Details : Polyene cyclizations are essential for constructing cyclic structures in organic synthesis. .

Thiophene Derivatives

• Details : For instance, it has been used in the synthesis of (Z)-3-(benzo[b]thiophen-2-yl)-2-(3,4-dimethoxyphenyl)acrylonitrile. .

Thermodynamic Property Data Analysis

• Details : Researchers have collected and analyzed data related to its thermodynamic behavior. .

Chemical Intermediates

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promise in a particular area (such as medicine or materials science), future research might focus on optimizing its properties or developing new synthesis methods.